Cas no 306732-25-2 (1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE)

1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE is a synthetic organic compound featuring a carbamate linkage integrated with a Schiff base moiety. Its molecular structure, incorporating a 4-chlorobenzylideneaminooxy group and a 4-methylphenyl substituent, lends it utility in specialized chemical applications, such as intermediates in organic synthesis or potential bioactive agent development. The presence of both chlorophenyl and methylphenyl groups enhances its reactivity in nucleophilic or electrophilic transformations, making it valuable for constructing complex molecular frameworks. The compound's stability under controlled conditions and precise functional group arrangement facilitate its use in targeted chemical modifications, particularly in pharmaceutical or agrochemical research. Proper handling and storage are recommended due to its reactive functional groups.
1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE structure
306732-25-2 structure
Product Name:1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE
CAS No:306732-25-2
MF:C15H12ClNO2
MW:273.714282989502
CID:5270218
Update Time:2025-10-31

1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE Chemical and Physical Properties

Names and Identifiers

    • 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE
    • N-[(4-CHLOROPHENYL)METHYLENE]-N-[(4-METHYLBENZOYL)OXY]AMINE
    • (E)-[(4-chlorophenyl)methylidene]amino 4-methylbenzoate
    • Benzaldehyde, 4-chloro-, O-(4-methylbenzoyl)oxime
    • Inchi: 1S/C15H12ClNO2/c1-11-2-6-13(7-3-11)15(18)19-17-10-12-4-8-14(16)9-5-12/h2-10H,1H3
    • InChI Key: NEQURLHDKLUCDM-UHFFFAOYSA-N
    • SMILES: C(=NOC(=O)C1=CC=C(C)C=C1)C1=CC=C(Cl)C=C1

1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE Pricemore >>

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Additional information on 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE

Comprehensive Overview of 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE (CAS No. 306732-25-2)

1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE, with the CAS number 306732-25-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug synthesis and functional material design. Its complex name reflects the presence of a 4-chlorophenyl group and a methylbenzene moiety, which contribute to its distinct chemical properties.

In recent years, the demand for high-performance chemical intermediates like 306732-25-2 has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its role as a building block for novel biologically active molecules. The compound's ability to act as a linker or protecting group in synthetic pathways makes it invaluable for developing targeted therapies and smart materials.

The synthesis of 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE involves multi-step organic reactions, often starting from 4-chlorobenzaldehyde and 4-methylbenzoic acid derivatives. Its CAS registry number 306732-25-2 ensures precise identification in global chemical databases, facilitating collaborative research and regulatory compliance. The compound's stability under various conditions makes it suitable for long-term storage and industrial-scale production.

From an environmental perspective, the use of 306732-25-2 aligns with the growing emphasis on green chemistry. Its potential applications in biodegradable polymers and eco-friendly coatings are under active investigation. Moreover, its compatibility with catalytic processes reduces the need for hazardous reagents, addressing concerns about chemical waste management.

In the pharmaceutical sector, 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE is being studied for its role in prodrug formulations and enzyme inhibitors. Its structural features allow for controlled release mechanisms, which are critical for personalized medicine. Additionally, its lipophilic nature enhances bioavailability, a key factor in drug delivery systems.

The agrochemical industry also benefits from this compound, particularly in the development of next-generation pesticides with improved target specificity and reduced environmental impact. Its chlorophenyl component contributes to pest resistance management, while the methylbenzene group enhances formulation stability.

For researchers and manufacturers, understanding the spectroscopic properties of CAS 306732-25-2 is essential for quality control. Techniques such as NMR, IR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These analytical methods ensure compliance with international standards and safety protocols.

Looking ahead, the versatility of 1-[(([(4-CHLOROPHENYL)METHYLENE]AMINO)OXY)CARBONYL]-4-METHYLBENZENE positions it as a key player in emerging technologies. Whether in nanotechnology, renewable energy, or advanced diagnostics, this compound offers a wealth of opportunities for innovation. Its CAS number 306732-25-2 will undoubtedly remain a focal point in scientific literature and industrial applications for years to come.

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